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An In-depth Technical Guide to 2-Thiophenemethylamine (CAS 27757-85-3)

Authored by a Senior Application Scientist
This guide provides an in-depth technical overview of 2-Thiophenemethylamine (CAS No.

27757-85-3), a versatile heterocyclic building block with significant applications in

pharmaceutical research, drug development, and materials science. Designed for researchers,

medicinal chemists, and process development scientists, this document elucidates the

compound's core properties, synthesis, characterization, and key applications, grounded in

established scientific literature and protocols.

Core Compound Profile and Physicochemical
Properties
2-Thiophenemethylamine, also known by synonyms such as 2-(Aminomethyl)thiophene and

(2-Thienyl)methylamine, is an organic compound featuring a methylamine group attached to

the 2-position of a thiophene ring.[1][2][3] This structure, particularly the thiophene moiety,

serves as a bioisostere for the benzene ring, making it a "privileged structure" in medicinal

chemistry and a valuable precursor for a wide array of biologically active molecules.[4][5][6] Its

unique electronic and reactive properties make it an essential intermediate in the synthesis of

complex organic molecules and functional materials.[4][7]
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The compound is typically a clear, colorless to pale yellow liquid with an amine-like odor.[3][8] It

is sensitive to air and should be stored accordingly to prevent degradation.[1][3]

Table 1: Physicochemical Properties of 2-Thiophenemethylamine

Property Value Source(s)

CAS Number 27757-85-3 [1][2]

Molecular Formula C₅H₇NS [1][2]

Molecular Weight 113.18 g/mol [2]

Appearance Clear colorless to yellow liquid [1][9]

Boiling Point 95-99 °C at 28 mmHg [1][8]

Density 1.103 g/mL at 25 °C [1][8]

Refractive Index (n20/D) 1.5670 [1]

Flash Point 74 °C (165.2 °F) - closed cup [1]

Solubility
Easily soluble in ethanol and

chloroform.
[1][3]

pKa 8.95 ± 0.29 (Predicted) [1][3]

Storage Temperature
Room Temperature, Sealed in

dry, Keep in dark place
[1]

Synthesis and Purification
The synthesis of 2-Thiophenemethylamine can be achieved through several established

routes. The most common and reliable methods include the reductive amination of 2-

thiophenecarboxaldehyde or the reduction of 2-thiophenecarbonitrile. The reductive amination

pathway is often preferred due to its operational simplicity and high yields.

Key Synthetic Pathway: Reductive Amination
This process involves the reaction of 2-thiophenecarboxaldehyde with an ammonia source to

form an intermediate imine, which is then reduced in situ to the desired primary amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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